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In the landscape of pharmaceutical research and development, the proper handling and
disposal of investigational compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of TNG348, an experimental USP1 inhibitor. Although the development of TNG348
was discontinued due to observations of liver toxicity in clinical trials, remaining laboratory
stocks require careful management as potentially hazardous pharmaceutical waste.

Immediate Safety and Logistical Information

Given the known toxicity of TNG348, all personnel handling this compound must adhere to
strict safety protocols. This includes the use of appropriate personal protective equipment
(PPE), such as lab coats, safety goggles, and chemical-resistant gloves. All disposal
procedures should be conducted in a designated area, preferably within a chemical fume hood
to minimize inhalation exposure.

TNG348: Compound Characteristics Relevant to
Disposal
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The following table summarizes key characteristics of TNG348 that inform its handling and
disposal procedures.

Characteristic Implication for Disposal
Compound Type Investigational Drug (USP1 Inhibitor)
Known Hazards Liver Toxicity

May be in solid (powder) form or in solution

Formulation (e.g., with DMSO, PEG300, Tween-80, Saline)
[1]
Status Development Discontinued

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of TNG348. This
is a general guideline based on best practices for hazardous and pharmaceutical waste;
always consult your institution's specific waste management policies.

1. Waste Segregation and Collection:

e Solid Waste: Collect any solid TNG348, along with any contaminated consumables (e.g.,
weighing paper, pipette tips, gloves), in a dedicated, clearly labeled hazardous waste
container. The container should be robust, leak-proof, and have a secure lid.

e Liquid Waste: Unused solutions of TNG348 should be collected in a designated, sealed, and
clearly labeled hazardous liquid waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

o Empty Containers: Any "empty" containers that once held TNG348 should be treated as
hazardous waste, as they may retain residual amounts of the compound. These should be
placed in the solid hazardous waste container.

2. Labeling:

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "TNG348," and a clear description of the contents (e.g., "Solid TNG348
waste,"” "TNG348 in DMSO solution"). Include the date of waste generation.

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15136822/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-tng348-a-procedural-guide
https://www.medchemexpress.com/tng348.html
https://www.benchchem.com/product/b15136822/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-tng348-a-procedural-guide
https://www.benchchem.com/product/b15136822/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-tng348-a-procedural-guide
https://www.benchchem.com/product/b15136822/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-tng348-a-procedural-guide
https://www.benchchem.com/product/b15136822/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-tng348-a-procedural-guide
https://www.benchchem.com/product/b15136822/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-tng348-a-procedural-guide
https://www.benchchem.com/product/b15136822/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-tng348-a-procedural-guide
https://www.benchchem.com/product/b15136822/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-tng348-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

3. Storage:

o Store the sealed and labeled hazardous waste containers in a designated, secure, and well-
ventilated secondary containment area, away from general laboratory traffic. This area
should be clearly marked as a hazardous waste accumulation site.

4. Final Disposal:

¢ Arrange for the pickup and disposal of the hazardous waste through your institution's
certified EHS or waste management service. Do not attempt to dispose of TNG348 down the
drain or in the regular trash.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the TNG348 disposal process.
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TNG348 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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